Cas no 1573027-52-7 (3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide)

3-Methyl-N-(piperidin-4-yl)-N-propylbutanamide is a specialized organic compound featuring a piperidine core functionalized with a butanamide moiety. Its structural design, incorporating both lipophilic and hydrophilic components, enhances its potential for applications in medicinal chemistry and drug development. The presence of the piperidine ring contributes to its conformational rigidity, while the propylbutanamide side chain may influence binding affinity and solubility. This compound is of interest for its potential as a pharmacophore in central nervous system (CNS)-targeting agents or as an intermediate in synthetic pathways. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for structure-activity relationship (SAR) studies.
3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide structure
1573027-52-7 structure
Product Name:3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide
CAS No:1573027-52-7
MF:C13H26N2O
MW:226.358343601227
CID:5710792
PubChem ID:60805746
Update Time:2025-08-05

3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 3-METHYL-N-(PIPERIDIN-4-YL)-N-PROPYLBUTANAMIDE
    • 1573027-52-7
    • CS-0273981
    • EN300-713615
    • 3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide
    • Inchi: 1S/C13H26N2O/c1-4-9-15(13(16)10-11(2)3)12-5-7-14-8-6-12/h11-12,14H,4-10H2,1-3H3
    • InChI Key: JBYLZJQIZZTUQY-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)C)N(CCC)C1CCNCC1

Computed Properties

  • Exact Mass: 226.204513457g/mol
  • Monoisotopic Mass: 226.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.3Ų

3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-713615-1.0g
3-methyl-N-(piperidin-4-yl)-N-propylbutanamide
1573027-52-7
1g
$0.0 2023-06-07

3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide Related Literature

Additional information on 3-Methyl-n-(piperidin-4-yl)-n-propylbutanamide

3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide (CAS No. 1573027-52-7): An Overview of a Promising Compound in Pharmaceutical Research

3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide (CAS No. 1573027-52-7) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, also known as MPB, belongs to the class of piperidine derivatives and has been studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders.

The chemical structure of 3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide is characterized by a piperidine ring and a butanamide moiety, with a methyl group and a propyl substituent. This unique structure confers the compound with specific binding affinities and biological activities that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a modulator of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine.

In the realm of CNS disorders, 3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide has shown promise in preclinical models of depression and anxiety. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antidepressant-like effects in rodent models, comparable to those of established antidepressants such as fluoxetine. The mechanism of action is believed to involve the modulation of serotonin and norepinephrine reuptake, although further studies are needed to elucidate the exact pathways involved.

Beyond its potential in treating mood disorders, 3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide has also been investigated for its neuroprotective properties. A study published in the European Journal of Pharmacology reported that this compound can reduce neuronal damage in models of ischemic stroke. The neuroprotective effects are thought to be mediated through its ability to inhibit oxidative stress and inflammation, key factors in neuronal injury.

The pharmacokinetic profile of 3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide is another area of active research. Studies have shown that it has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and therapeutic efficacy in clinical settings.

In addition to its therapeutic potential, the safety profile of 3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide is an important consideration for drug development. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

The clinical development of 3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide is currently at an early stage, with several phase I trials underway to evaluate its safety and pharmacokinetics in healthy volunteers. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to phase II trials focused on efficacy.

In conclusion, 3-Methyl-N-(Piperidin-4-yl)-N-Propylbutanamide (CAS No. 1573027-52-7) represents a promising compound with diverse therapeutic applications in the treatment of CNS disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, the full potential of this compound will likely be realized, potentially leading to new treatment options for patients suffering from various neurological conditions.

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